Cas no 820231-53-6 (Acetamide, N,N'-[(1S,2S)-1,2-bis(4-bromophenyl)-1,2-ethanediyl]bis-)
820231-53-6 structure
Product Name:Acetamide, N,N'-[(1S,2S)-1,2-bis(4-bromophenyl)-1,2-ethanediyl]bis-
CAS No:820231-53-6
MF:C18H18Br2N2O2
MW:454.15572309494
CID:700914
PubChem ID:71420455
Update Time:2025-04-19
Acetamide, N,N'-[(1S,2S)-1,2-bis(4-bromophenyl)-1,2-ethanediyl]bis- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N,N'-[(1S,2S)-1,2-bis(4-bromophenyl)-1,2-ethanediyl]bis-
- DTXSID90839644
- 820231-53-6
- N,N'-[(1S,2S)-1,2-Bis(4-bromophenyl)ethane-1,2-diyl]diacetamide
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- Inchi: 1S/C18H18Br2N2O2/c1-11(23)21-17(13-3-7-15(19)8-4-13)18(22-12(2)24)14-5-9-16(20)10-6-14/h3-10,17-18H,1-2H3,(H,21,23)(H,22,24)/t17-,18-/m0/s1
- InChI Key: JKMODCFNPRRBSC-ROUUACIJSA-N
- SMILES: BrC1C=CC(=CC=1)[C@@H]([C@H](C1C=CC(=CC=1)Br)NC(C)=O)NC(C)=O
Computed Properties
- Exact Mass: 453.97145g/mol
- Monoisotopic Mass: 451.97350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 58.2Ų
Acetamide, N,N'-[(1S,2S)-1,2-bis(4-bromophenyl)-1,2-ethanediyl]bis- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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